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This technical guide provides a comprehensive overview of Lariciresinol-4,4'-dimethyl ether-
9-acetate, a derivative of the naturally occurring lignan, lariciresinol. While a specific CAS
number for this compound is not readily available in public databases, it is structurally defined
by the methylation of the two phenolic hydroxyl groups and the acetylation of the primary
alcohol at the 9-position of the lariciresinol scaffold. This guide will delve into its structural
elucidation, a proposed synthetic pathway, expected analytical characterization, and its
potential biological significance, drawing upon the established knowledge of its parent
compound and related lignans.

Compound Identification and Structure

Lariciresinol-4,4'-dimethyl ether-9-acetate is a derivative of (+)-Lariciresinol, a lignan
characterized by a tetrahydrofuran ring. The systematic name for the parent compound, (+)-
lariciresinol, is 4-[[(3R,4R,5S)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-
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yllmethyl]-2-methoxyphenol[1]. The derivative in focus, Lariciresinol-4,4'-dimethyl ether-9-
acetate, features two key modifications:

» Dimethyl ether: The phenolic hydroxyl groups at the 4 and 4' positions are converted to
methoxy groups.

e 9-acetate: The primary hydroxyl group at the 9-position is esterified with an acetyl group.

These modifications significantly alter the polarity and potential biological activity of the parent
molecule. The CAS number for the related compound, Lariciresinol dimethyl ether, is 67560-68-
3.

Table 1: Physicochemical Properties (Predicted)

Property Value Source
Molecular Formula C24H3007 Calculated
Molecular Weight 430.49 g/mol Calculated
Hydrogen Bond Donors 0 Calculated
Hydrogen Bond Acceptors 7 Calculated
LogP 3.8 Predicted

Proposed Synthetic Strategy

The synthesis of Lariciresinol-4,4'-dimethyl ether-9-acetate can be envisioned as a two-step
process starting from the natural product, (+)-Lariciresinol. This approach is based on
established chemical transformations for the methylation of phenols and acetylation of
alcohols.

Step 1: Dimethylation of Phenolic Hydroxyls

The selective methylation of the phenolic hydroxyl groups of lariciresinol is the initial and crucial
step. Acommon and effective method for this transformation is the use of a methylating agent
such as dimethyl sulfate (DMS) or methyl iodide in the presence of a mild base like potassium
carbonate (K2CO3) in an inert solvent like acetone or N,N-dimethylformamide (DMF). The base
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deprotonates the acidic phenolic hydroxyls, forming phenoxides that then act as nucleophiles
to attack the methylating agent. The aliphatic hydroxyl group at the 9-position is significantly
less acidic and is unlikely to react under these conditions, ensuring selectivity.

Step 2: Acetylation of the Primary Alcohol

Following the successful dimethylation of the phenolic groups, the subsequent step involves
the acetylation of the primary alcohol at the 9-position. This can be readily achieved using
acetic anhydride in the presence of a base catalyst such as pyridine or a non-nucleophilic base
like triethylamine (TEA) in a solvent like dichloromethane (DCM). A more sustainable, solvent-
free approach using a stoichiometric amount of acetic anhydride with a catalyst like VOSO4
has also been reported for acetylation reactions and could be adapted for this synthesis[2][3][4]
[5]. This method offers the advantage of milder reaction conditions and reduced waste
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Caption: Proposed two-step synthesis of Lariciresinol-4,4'-dimethyl ether-9-acetate.

Analytical Characterization (Predicted)

The structural confirmation of the synthesized Lariciresinol-4,4'-dimethyl ether-9-acetate
would rely on a combination of spectroscopic techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to
the different protons in the molecule. Key expected signals include:

o Singlets for the four methoxy group protons (two from the original structure and two from
the methylation) around 3.8-3.9 ppm.

o Asinglet for the acetyl methyl protons around 2.0-2.1 ppm.

o The methylene protons of the acetate group (at the 9-position) would likely appear as a
multiplet shifted downfield compared to the parent alcohol, in the range of 4.0-4.5 ppm.

o Aromatic protons will appear in the aromatic region (6.5-7.0 ppm).

e 13C NMR: The carbon NMR spectrum will provide information on the carbon skeleton.
Expected key signals include:

o

A carbonyl carbon from the acetate group around 170-171 ppm.

[¢]

A methyl carbon from the acetate group around 20-21 ppm.

[¢]

Signals for the four methoxy carbons around 55-56 ppm.

[e]

Carbons of the tetrahydrofuran ring and the aromatic rings will appear in their
characteristic regions.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) would be used to confirm the elemental
composition of the molecule. The expected molecular ion peak ([M]+ or [M+H]+) would
correspond to the calculated molecular weight of 430.49 g/mol .

Infrared (IR) Spectroscopy

The IR spectrum would show characteristic absorption bands for the functional groups present.
A strong carbonyl stretch from the ester group is expected around 1735-1745 cm~*. The
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absence of a broad O-H stretching band (around 3200-3600 cm~1) from the parent alcohol
would confirm the successful acetylation.

Potential Biological Activities and Therapeutic
Applications

While direct biological studies on Lariciresinol-4,4'-dimethyl ether-9-acetate are limited, the
known pharmacological activities of its parent compound, lariciresinol, and other related lignans
provide a strong basis for predicting its potential therapeutic applications. Lignans, as a class of
compounds, are known for a wide range of biological activities including anticancer,

antioxidant, and antiviral effects[6][7].

Anticancer Potential

Lariciresinol has demonstrated cytotoxic and pro-apoptotic effects in various cancer cell
lines[6]. The methylation and acetylation of lariciresinol may enhance its lipophilicity, potentially
improving its cell permeability and bioavailability, which could translate to enhanced anticancer
activity.

Antiviral Activity

(-)-Lariciresinol isolated from Isatis indigotica has been shown to inhibit the replication of the
Hepatitis B virus (HBV)[7]. The structural modifications in Lariciresinol-4,4'-dimethyl ether-9-
acetate could modulate this antiviral activity, making it a candidate for further investigation in
antiviral drug discovery.

Anti-inflammatory and Antioxidant Effects

Lignans are well-documented for their anti-inflammatory and antioxidant properties. These
activities are often attributed to their ability to scavenge free radicals and modulate
inflammatory signaling pathways. The core structure of Lariciresinol-4,4'-dimethyl ether-9-
acetate retains the key features associated with these properties.
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Caption: Predicted biological activities based on the parent compound.

Future Research Directions

This technical guide highlights the potential of Lariciresinol-4,4'-dimethyl ether-9-acetate as
a valuable compound for further investigation. Future research should focus on:

» Definitive Synthesis and Characterization: The proposed synthetic route needs to be
experimentally validated, and the compound fully characterized using modern analytical
techniques to confirm its structure and purity.

 In-depth Biological Evaluation: Comprehensive in vitro and in vivo studies are required to
elucidate the specific biological activities of this derivative, including its anticancer, antiviral,
and anti-inflammatory properties.

 Structure-Activity Relationship (SAR) Studies: A systematic investigation of how the dimethyl
ether and acetate moieties contribute to the overall biological activity will be crucial for the
rational design of more potent and selective analogs.
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Conclusion

Lariciresinol-4,4'-dimethyl ether-9-acetate represents an intriguing derivative of a well-
known bioactive natural product. While direct experimental data is currently sparse, this guide
provides a solid foundation for researchers to embark on the synthesis, characterization, and
biological evaluation of this compound. The predicted enhancement in lipophilicity due to its
structural modifications makes it a promising candidate for drug discovery and development,
particularly in the areas of oncology and virology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12321501/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lariciresinol-4-4-dimethyl-ether-9-acetate
https://www.benchchem.com/product/b12321501?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Lariciresinol
https://art.torvergata.it/retrieve/5563be1c-d2ae-491d-a574-b15742d25952/Front.%20Chem.%202022,%2010,%20842190.pdf
https://www.researchgate.net/publication/359109909_A_Stoichiometric_Solvent-Free_Protocol_for_Acetylation_Reactions
https://pmc.ncbi.nlm.nih.gov/articles/PMC8959667/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8959667/
https://art.torvergata.it/handle/2108/308518
https://pdf.benchchem.com/1260/The_Multifaceted_Biological_Activities_of_Lariciresinol_A_Technical_Guide.pdf
https://www.mdpi.com/1420-3049/27/10/3223
https://www.mdpi.com/1420-3049/27/10/3223
https://www.benchchem.com/product/b12321501/docs#an-in-depth-technical-guide-to-lariciresinol-4-4-dimethyl-ether-9-acetate
https://www.benchchem.com/product/b12321501/docs#an-in-depth-technical-guide-to-lariciresinol-4-4-dimethyl-ether-9-acetate
https://www.benchchem.com/product/b12321501/docs#an-in-depth-technical-guide-to-lariciresinol-4-4-dimethyl-ether-9-acetate
https://www.benchchem.com/product/b12321501/docs#an-in-depth-technical-guide-to-lariciresinol-4-4-dimethyl-ether-9-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12321501?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

